2-methyl-N-(4-phenyl-1,2,5-oxadiazol-3-yl)benzamide

• IUPAC Name: 2-methyl-N-(4-phenyl-1,2,5-oxadiazol-3-yl)benzamide
• InChI: InChI=1S/C16H13N3O2/c1-11-7-5-6-10-13(11)16(20)17-15-14(18-21-19-15)12-8-3-2-4-9-12/h2-10H,1H3,(H,17,19,20)
• InChI Key: DPQUMCFUNBXCDR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=NON=C2C3=CC=CC=C3
• Molecular Formula: C16H13N3O2
• Molecular Weight: 279.29 g/mol

Description

“2-methyl-N-(4-phenyl-1,2,5-oxadiazol-3-yl)benzamide” is a compound that contains an oxadiazole ring, which is a five-membered heterocyclic ring containing two carbon atoms, two nitrogen atoms, and one oxygen atom. Oxadiazoles are an important class of heterocyclic compounds with broad-spectrum activity.

Synthesis Analysis

Oxadiazoles can be synthesized through various methods. One common method involves the reaction of amidoximes with carboxylic acids and their derivatives, including acyl chlorides, esters, aldehydes, and cyclic anhydrides of dicarboxylic acids. The synthesis of nitrogen- and oxygen-containing scaffolds has gained momentum due to their versatility in drug discovery.

Molecular Structure Analysis

The molecular structure of oxadiazoles is characterized by a five-membered heterocyclic ring system consisting of two nitrogen atoms, one oxygen atom, and two carbon atoms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

Oxadiazoles can undergo various chemical reactions due to their low aromaticity and the presence of a weak O–N bond. This property is actively employed in organic synthesis.

Physical And Chemical Properties Analysis

The physical and chemical properties of oxadiazoles can vary depending on their specific structure and substituents. Generally, oxadiazoles possess hydrogen bond acceptor properties owing to the electronegativities of nitrogen and oxygen.

Future Directions

The future directions in the research of oxadiazoles include the development of novel efficient and convenient methods for their synthesis with diverse periphery functionalities. There is also a need for further exploration of their biological activities and potential applications in various fields.